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Compound of Interest

Compound Name: JJH260

Cat. No.: B593632 Get Quote

This document provides crucial safety and logistical information for the proper disposal of

JJH260, a potent N-hydroxy hydantoin carbamate inhibitor of androgen-induced gene 1

(AIG1). Adherence to these procedural guidelines is essential for maintaining a safe laboratory

environment and ensuring regulatory compliance. This guide is intended for researchers,

scientists, and drug development professionals who handle this compound.

Chemical Profile of JJH260
A summary of the key identifiers and properties of JJH260 is provided in the table below. This

information is critical for the correct labeling and handling of waste streams containing this

chemical.
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Property Value

CAS Number 1831135-30-8

Molecular Formula C₂₉H₃₄ClN₅O₅

Molecular Weight 568.1 g/mol

Physical Appearance Crystalline solid

Solubility
DMF: 1 mg/ml; DMF:PBS (pH 7.2) (1:2): 0.33

mg/ml[1]

Known Hazards

While specific toxicity data is not provided, as a

bioactive small molecule, it should be handled

with care, assuming potential toxicity.

Step-by-Step Disposal Protocol for JJH260
The following protocol outlines the necessary steps for the safe disposal of JJH260 waste. This

includes pure (unused) JJH260, contaminated labware, and solutions containing JJH260.

1. Waste Identification and Segregation:

Identify: All waste materials contaminated with JJH260 must be treated as hazardous

chemical waste. This includes:

Unused or expired solid JJH260.

Solutions containing JJH260.

Contaminated personal protective equipment (PPE) such as gloves and lab coats.

Contaminated labware, including vials, pipette tips, and weighing boats.

Segregate: Do not mix JJH260 waste with other waste streams unless they are chemically

compatible. Incompatible wastes must be stored separately to prevent dangerous reactions.

[2]

2. Waste Containment and Labeling:
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Container Selection: Use a designated, leak-proof, and chemically compatible container for

collecting JJH260 waste.[2][3] The container must have a secure screw-top lid and be in

good condition.[2][3]

Labeling: Affix a "Hazardous Waste" label to the container as soon as you begin

accumulating waste.[2][3] The label must include:

The full chemical name: "JJH260" and its CAS number: "1831135-30-8".

An accurate list of all contents, including solvents and their approximate concentrations.

The date when the first waste was added.

The name and contact information of the generating researcher or lab.

Appropriate hazard pictograms if known (e.g., irritant, toxic).

3. On-site Accumulation and Storage:

Storage Location: Store the sealed hazardous waste container in a designated satellite

accumulation area within the laboratory. This area should be under the control of the

laboratory personnel.

Secondary Containment: Place the waste container in a secondary containment tray to

prevent the spread of material in case of a leak.[2]

Fume Hood Usage: When transferring waste into the container, perform the operation inside

a certified chemical fume hood to minimize inhalation exposure.[3]

4. Arranging for Disposal:

Contact Environmental Health and Safety (EHS): Once the waste container is full or has

been in storage for a specified period (typically 6-12 months, check with your institution's

EHS), contact your institution's Environmental Health and Safety department to schedule a

waste pickup.[4][5]

Do Not Dispose Down the Drain: Under no circumstances should JJH260 or its solutions be

disposed of down the sink.[2]
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5. Decontamination of Empty Containers:

Triple Rinsing: To render an "empty" container non-hazardous, it must be triple-rinsed with a

suitable solvent that can dissolve JJH260 (e.g., DMF, followed by a more volatile solvent like

acetone or ethanol).[2][4]

Rinsate Collection: The rinsate from this procedure is considered hazardous waste and must

be collected and disposed of accordingly.[2]

Final Disposal: After triple rinsing and air-drying in a fume hood, the defaced container may

be disposed of as non-hazardous laboratory glass or plastic waste, in accordance with

institutional policies.[4]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

materials related to JJH260.
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Hazardous Waste Stream
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JJH260 Disposal Decision Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

